Cas no 301222-77-5 ((E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid)

• Product Name: (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid
• CAS No: 301222-77-5
• MF: C₁₂H₁₄N₂O₄
• MW: 250.250563144684
• CID: 1066568
• PubChem ID: 46912041
• Update Time: 2025-06-09

(E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• (Z)-4-(2-(1-ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic acid
• 4-[(2-ethoxy-1-methyl-2-oxoethylidene)hydrazino]Benzoic acid
• 2-(N-3,4-Difluorophenylhydrazine) ethylpropionate
• Ethyl pyruvate 3,4-difluorophenylhydrazone
• ethyl pyruvate 4-carboxyphenylhydrazone
• 4-[(2Z)-2-(1-ethoxy-1-oxopropan-2-ylidene)hydrazinyl]benzoic acid
• (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic acid
• 301222-77-5
• 4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazineyl)benzoic acid
• (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid

• Inchi： 1S/C12H14N2O4/c1-3-18-12(17)8(2)13-14-10-6-4-9(5-7-10)11(15)16/h4-7,14H,3H2,1-2H3,(H,15,16)/b13-8-
• InChI Key： ZIKVTANNHLKBSC-JYRVWZFOSA-N
• SMILES： O(C(/C(/C)=N\NC1C=CC(C(=O)O)=CC=1)=O)CC

Computed Properties

• Exact Mass: 250.09500
• Monoisotopic Mass: 250.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88A^2
• XLogP3: 2.6

Experimental Properties

• Density: 1.23
• Melting Point: NA
• Boiling Point: 398.2±44.0 °C at 760 mmHg
• Flash Point: Not available
• PSA: 87.99000
• LogP: 1.80870
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

(E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid

Research Brief on (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid (CAS: 301222-77-5)

The compound (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid (CAS: 301222-77-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activities, and therapeutic potential.

Recent studies have highlighted the unique structural features of (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid, which include a hydrazinyl linker and a benzoic acid moiety. These features contribute to its ability to interact with various biological targets, such as enzymes and receptors, making it a promising candidate for the development of novel therapeutics. Computational modeling and in vitro assays have demonstrated its affinity for specific protein targets, suggesting potential applications in oncology and inflammatory diseases.

One of the key advancements in the research of this compound is its synthesis and optimization. Recent publications have detailed improved synthetic routes that enhance yield and purity, addressing previous challenges in large-scale production. These advancements are critical for further preclinical and clinical evaluations. Additionally, structural-activity relationship (SAR) studies have identified key modifications that can enhance its pharmacological profile, such as increased bioavailability and reduced off-target effects.

In terms of biological activity, (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid has shown promising results in preclinical models. For instance, it has exhibited inhibitory effects on specific kinases involved in cancer cell proliferation. Mechanistic studies have revealed that the compound induces apoptosis and cell cycle arrest in cancer cells, providing a rationale for its further investigation as an anti-cancer agent. Moreover, its anti-inflammatory properties have been explored, with evidence suggesting modulation of key inflammatory pathways.

Despite these promising findings, challenges remain in the development of (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid as a therapeutic agent. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, (E)-4-(2-(1-Ethoxy-1-oxopropan-2-ylidene)hydrazinyl)benzoic Acid represents a compelling area of research in chemical biology and drug discovery. Its unique structural and functional properties, combined with recent advancements in synthesis and biological evaluation, position it as a promising candidate for therapeutic development. Continued research efforts will be crucial to fully realize its potential and translate these findings into clinical applications.